Cas no 1937-37-7 (Direct Black 38)

• Product Name: Direct Black 38
• CAS No: 1937-37-7
• MF: C₃₄H₂₅N₉Na₂O₇S₂
• MW: 781.72794508934
• MDL: MFCD00066363
• CID: 42202
• Update Time: 2025-07-24

Direct Black 38 Chemical and Physical Properties

Names and Identifiers

• disodium 4-amino-3-[[4'-[(2,4-diaminophenyl)azo][1,1'-biphenyl]-4-yl]azo]-5-hydroxy-6-(phenylazo)naphthalene-2,7-disulphonate
• Chlorazol Black E
• DIRECT BLACK 38
• AZO BLACK
• black2embl
• black4embl
• Chlorazol Black
• Chlorazol Black E, pure, certified
• Chlorazol Black E,certified
• ERIE BLACK
• erieblackb
• metablack
• 4-Amino-3-[[4′-[(2,4-diaminophenyl)azo][1,1′-biphenyl]-4-yl]azo]-5-hydroxy-6-(phenylazo)-2,7-naphthalenedisulfonic acid disodium salt
• Chlorazole Black E
• C.I. 30235
• Direct Black 38

• MDL： MFCD00066363
• Inchi： 1S/C34H27N9O7S2.2Na/c35-22-10-15-27(26(36)18-22)41-38-24-11-6-19(7-12-24)20-8-13-25(14-9-20)40-42-32-28(51(45,46)47)16-21-17-29(52(48,49)50)33(34(44)30(21)31(32)37)43-39-23-4-2-1-3-5-23;;/h1-18,44H,35-37H2,(H,45,46,47)(H,48,49,50);;/q;2*+1/p-2/b41-38+,42-40+,43-39+;;
• InChI Key： XRPLBRIHZGVJIC-UVHCWRHYSA-L
• SMILES： S(C1=C(C(=C2C(=C(C(=CC2=C1)S(=O)(=O)[O-])/N=N/C1C=CC=CC=1)O)N)/N=N/C1C=CC(=CC=1)C1C=CC(=CC=1)/N=N/C1C=CC(=CC=1N)N)(=O)(=O)[O-].[Na+].[Na+]

Computed Properties

• Exact Mass: 781.11100
• Monoisotopic Mass: 781.111
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 16
• Heavy Atom Count: 54
• Rotatable Bond Count: 9
• Complexity: 1580
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 312
• Topological Polar Surface Area: 283

Experimental Properties

• Color/Form: powder
• Density: 1.6100
• Melting Point: >360°C
• Boiling Point: Decomposes (NTP, 1992)
• Refractive Index: 1.768
• PSA: 303.61000
• LogP: 11.91860
• Solubility: Not determined
• Color index: 30235

Direct Black 38 Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H350,H361d
• Warning Statement： P201,P281,P308+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 45-63-36
• Safety Instruction： S53-S45
• RTECS：QJ6160000
• Hazardous Material Identification：
• Risk Phrases：R45; R63
• Safety Term：S45;S53
• TSCA：Yes
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzidines
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Benzidines
• Material Chemicals Colorants and Pigments Dyes
• Pesticide Chemicals Pesticide Active Ingredients Standard Substances
• Material Chemicals Colorants and Pigments

Additional information on Direct Black 38

Comprehensive Overview of Direct Black 38 (CAS No. 1937-37-7): Properties, Applications, and Industry Insights

Direct Black 38 (CAS No. 1937-37-7) is a synthetic azo dye widely recognized for its deep black hue and exceptional affinity to cellulose fibers. As a member of the direct dye family, it is extensively utilized in textile, paper, and leather industries due to its water solubility and ease of application. The compound’s molecular structure features multiple sulfonate groups, enhancing its binding capacity to substrates without requiring mordants. This characteristic makes it a cost-effective choice for large-scale dyeing processes.

In recent years, the demand for eco-friendly dyes has surged, driven by consumer awareness of sustainable fashion and green chemistry. While Direct Black 38 remains popular, researchers are exploring modifications to reduce its environmental footprint. Studies focus on optimizing dye-fixation rates to minimize wastewater contamination, addressing concerns about textile pollution. Innovations like low-impact dyeing techniques and biodegradable auxiliaries are reshaping the industry’s approach to traditional dyes like 1937-37-7.

The versatility of Direct Black 38 extends beyond textiles. It finds applications in ink formulations for packaging and printing, where colorfastness and opacity are critical. Additionally, its use in histological staining showcases its value in biomedical research. However, stringent regulations on industrial chemicals necessitate compliance with global standards such as REACH and OEKO-TEX®, ensuring safe handling and disposal.

From an SEO perspective, queries like "Direct Black 38 vs. reactive dyes" or "CAS 1937-37-7 toxicity profile" reflect user interest in comparative performance and safety. Manufacturers emphasize high-purity batches and technical datasheets to meet buyer expectations. As circular economy principles gain traction, discussions around dye recycling and closed-loop systems further highlight the evolving role of this compound.

In summary, Direct Black 38 (CAS No. 1937-37-7) exemplifies the balance between industrial utility and environmental responsibility. Its adaptability to emerging trends—such as digital textile printing and bio-based substrates—ensures its relevance in modern manufacturing. Stakeholders must stay informed about advancements in dye synthesis and regulatory updates to leverage its full potential sustainably.